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Compound of Interest

Compound Name: 2-sec-Butylcyclohexanone

Cat. No.: B081716

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for 2-sec-Butylcyclohexanone (CAS No. 14765-30-1). Designed for laboratory
and drug development settings, this document synthesizes critical data on physicochemical
properties, hazard classifications, personal protective equipment, emergency procedures, and
toxicological profiles to ensure safe handling and mitigate risk.

Core Safety & Physicochemical Data

Quantitative data for 2-sec-Butylcyclohexanone has been aggregated from multiple safety
data sheets and chemical databases to provide a clear and concise reference.
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Property Value Source(s)
Molecular Formula C10H180 [112][3][4][5]
Molecular Weight 154.25 g/mol [11[2][3]
Appearance Colorless to pale yellow liquid [L1[31[4]1[5][6]

Woody, camphoraceous,
Odor . [11[2]141[7]
somewhat musty, minty odor

Boiling Point 76-78 °C @ 8 mm Hg [11[2][3][7]
Flash Point 181 °F (82.8 °C) [2][4]
Density 0.911-0.917 g/mL at 25 °C [11[2][3][7]
Water Solubility 566 - 577 mg/L @ 20 °C [L1[2113]14]
Vapor Pressure 5.52 hPa @ 20°C [2][4]
Refractive Index 1.454 - 1.461 [11[2][3][7]
LogP 3.2@ 35°C [2]14]

Hazard Identification and GHS Classification

The hazard classification for 2-sec-Butylcyclohexanone presents some variability across
different suppliers. While many sources report that the substance does not meet the criteria for
GHS hazard classification, others assign specific warnings.[1] It is crucial for users to consult
the specific Safety Data Sheet (SDS) provided with their product.

Commonly Reported GHS Classifications:

e Thermo Fisher Scientific:
o Hazard Statements: H227 - Combustible liquid, H303 - May be harmful if swallowed.[6]
o Signal Word: Warning.[6]

e TCI Chemicals & other sources:
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o Not classified as a hazardous substance or mixture.[1][8] No hazard pictogram, signal
word, or hazard statements required.[8]

Precautionary Statements (when classified as hazardous):
e Prevention:

o P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition
sources. No smoking.[6]

o P270: Do not eat, drink or smoke when using this product.[6][9]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[6]
e Response:
o P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor if you feel unwell.[6]

o P370 + P378: In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to
extinguish.[6]

o Storage:
o P403 + P235: Store in a well-ventilated place. Keep cool.[6]
» Disposal:
o P501: Dispose of contents/container to an approved waste disposal plant.[6]

Toxicological Profile

Toxicological data indicates a low level of concern for 2-sec-Butylcyclohexanone under
normal use conditions.
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Endpoint

Result

Source(s)

Acute Oral Toxicity

Category 5; May be harmful if

swallowed.[6]

[6]

Dermal Toxicity (Rabbit)

LD50: > 5 g/kg (5000 mg/kg).
[2]14][7]

[21141[7]

Genotoxicity

Considered non-clastogenic in
an in vitro micronucleus test
and does not present a
concern for genotoxic

potential.[10]

[10]

Repeated Dose Toxicity

A study on Wistar rats showed
a derived No Observed
Adverse Effect Level (NOAEL)
of 50.3 mg/kg/day. The Margin
of Exposure (MOE) is
considered adequate at

current use levels.[10]

[10]

Reproductive Toxicity

The MOE for reproductive
toxicity is considered adequate

at the current level of use.[10]

[10]

Skin Sensitization

Not considered a skin
sensitizer based on existing
data.[10] Negative results in in
vitro direct peptide reactivity
assay (DPRA) and

KeratinoSens.[10]

[10]

Environmental

Contains no substances
known to be hazardous to the

environment or not degradable

in wastewater treatment plants.

[6] Not found to be Persistent,
Bioaccumulative, and Toxic
(PBT).[8][10]

[6][8][10]
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The Joint FAO/WHO Expert Committee on Food Additives (JECFA) determined "no safety
concern at current levels of intake when used as a flavouring agent".[1]

Experimental Protocols: Summary of Repeated
Dose Toxicity Study (OECD 422)

While the full experimental protocol is proprietary, a summary of the methodology for the key
repeated dose toxicity study is as follows:

e Guideline: OECD Guideline 422 (Combined Repeated Dose Toxicity Study with the
Reproduction/Developmental Toxicity Screening Test) and Good Laboratory Practice (GLP)
compliant.[10]

o Test System: 10 Wistar Hans rats per sex per dose group.[10]

o Administration: The test material, 2-sec-butylcyclohexanone (purity >97%), was
administered orally through the diet.[10]

e Dosage Levels: 0, 650, 2000, and 6000 ppm.[10]

e Mean Daily Intake:
o 650 ppm: 48 mg/kg/day (males), 88 mg/kg/day (females).[10]
o 2000 ppm: 151 mg/kg/day (males), 226 mg/kg/day (females).[10]
o 6000 ppm: 377 mg/kg/day (males), 508 mg/kg/day (females).[10]

o Derived NOAEL: The study derived a No Observed Adverse Effect Level (NOAEL) of 151
mg/kg/day, which was adjusted with a safety factor to 50.3 mg/kg/day for risk assessment.
[10]

Handling and Storage

Proper handling and storage are paramount to ensuring laboratory safety.

e Handling:
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o Wear personal protective equipment as specified in the section below.[6][8]

o Ensure adequate ventilation, using local exhaust if necessary.[8][11]

o Avoid contact with skin, eyes, and clothing.[6][8][11][12]

o Keep away from heat, sparks, open flames, and other ignition sources.[6][8][11][12]
o Take precautionary measures against static discharge.[8]

o Wash hands thoroughly after handling.[8][11][12]

o Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[6][8][12]
o Keep away from heat, sparks, and flame.[6][11][12]
o Store away from incompatible materials such as strong oxidizing agents.[12]
Personal Protective Equipment (PPE)
The following PPE is recommended when handling 2-sec-Butylcyclohexanone:

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles (in
compliance with OSHA's 29 CFR 1910.133 or European Standard EN166).[6][11][12]

e Skin Protection:

o Gloves: Wear suitable protective gloves. Nitrile rubber, Neoprene, and PVC are often
recommended, but always check manufacturer recommendations for chemical
compatibility.[6]

o Clothing: Long-sleeved clothing is recommended.[6] Wear appropriate protective clothing
to prevent skin exposure.[11][12]

» Respiratory Protection: Generally not required under normal use with adequate ventilation.[6]
[12] If needed, follow OSHA respirator regulations (29 CFR 1910.134) or European Standard
EN 149.[11]
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Emergency Procedures

First Aid Measures:

« |If Swallowed: Clean mouth with water and drink plenty of water afterwards.[6] Call a
POISON CENTER or doctor if you feel unwell.[6][8] Do NOT induce vomiting.[11]

« If Inhaled: Remove to fresh air. Get medical attention if symptoms occur.[6][8] If breathing is
difficult, give oxygen.[11]

» In Case of Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[6]
Get medical attention if symptoms occur.[6][8]

e In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at
least 15 minutes. Get medical attention.[6]

Fire-Fighting Measures:

» Suitable Extinguishing Media: Carbon dioxide (CO:z), dry chemical powder, water spray, or
alcohol-resistant foam.[6][11][12] Water mist may be used to cool closed containers.[6]

o Specific Hazards: The material is combustible and containers may explode when heated.[6]
Vapors are heavier than air and may spread along floors.[9]

o Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with
pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[6][11][12]

Accidental Release Measures:

e Personal Precautions: Ensure adequate ventilation.[6][8] Use personal protective equipment
as required.[6][8] Remove all sources of ignition.[6][11]

e Environmental Precautions: Should not be released into the environment.[6] Prevent product
from entering drains.[8]

e Methods for Containment and Cleaning Up: Absorb the spill with inert material (e.g., sand,
vermiculite) and place it in a suitable, closed container for disposal.[11]
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Visual Workflow and Logic Diagrams

To further aid in the safe handling of this compound, the following diagrams illustrate key safety
workflows and logical relationships.

Hazard Identification & Risk Assessment for 2-sec-Butylcyclohexanone

Consult Safety Data Sheet (SDS)
- GHS Classification
- Hazard Statements (H227, H303)

Review Physicochemical Properties
(Flash Point, Boiling Point, etc.)

Evaluate Toxicological Data
(Oral/Dermal Toxicity, Genotoxicity)

A\

Assess Exposure Potential
(Task, Duration, Quantity)

Determine Risk Level
(Low, Medium, High)

Implement Control Measures

Personal Protective Equipment (PPE) Engineering Controls Administrative Controls
- Goggles, Gloves, Lab Coat - Fume Hood, Ventilation - SOPs, Training

Click to download full resolution via product page

Caption: Logical flow for hazard identification and risk assessment.
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Chemical Spill Response Workflow for 2-sec-Butylcyclohexanone

Alert Personnel & Evacuate Area
(if necessary)

~

Remove Ignition Sources

Don Appropriate PPE
(Gloves, Goggles, etc.)

Contain the Spill
(Use absorbent material)

Collect Absorbed Material
(Use spark-proof tools)

Place in Sealed Container for Disposal Decontaminate Spill Area

Dispose of Waste
(Follow local regulations)

Click to download full resolution via product page

Caption: Step-by-step workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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